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Compound of Interest

Compound Name: Disulfurous acid

Cat. No.: B1196436

A Comparative Analysis of Disulfurous Acid and Sulfuric Acid for Researchers and Drug
Development Professionals

This guide provides an objective comparison of disulfurous acid and sulfuric acid, focusing on
their chemical properties, stability, reactivity, and applications. The information is intended for
researchers, scientists, and professionals in drug development, with supporting data and
experimental methodologies presented for clarity and practical application.

Fundamental Chemical and Physical Properties

Disulfurous acid and sulfuric acid, while both oxoacids of sulfur, exhibit significant differences
in their fundamental properties, stemming from their distinct molecular structures.
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Property

Disulfurous Acid

Sulfuric Acid

Chemical Formula

H2S20s

H2S04

Molar Mass 146.14 g/mol [1][2] 98.08 g/mol [3][4]
Contains two directly linked
sulfur atoms with different A central sulfur atom in a +6
oxidation states (+5 and +3). oxidation state is tetrahedrally

Structure ]
The structure is bonded to two hydroxyl groups
HO-S(=0)2-S(=0)-OH.[1][5] and two oxygen atoms.[4][7][8]
[6]

Acidity (pKa) Weak Acid Strong Acid

pKax = 1.81 (for the related

. pKai = -3[3]
sulfurous acid)[9]
pKaz (not well-defined) pKaz = 2[3]

Stability

Unstable, considered a
"phantom acid" that does not
exist in a free state. It is
present in equilibrium in
agueous solutions of sulfur
dioxide.[1][5][6][10]

Highly stable, hygroscopic,
and can be isolated as a pure,
viscous liquid.[3][7][11]

Physical State

Only exists in aqueous
solution.[1][5]

Colorless, odorless, oily liquid.

[3]17]

Molecular Structure and Formation

The distinct structures of these acids dictate their chemical behavior. Sulfuric acid's

symmetrical, high-oxidation-state structure contributes to its stability and strength. Disulfurous

acid's S-S bond and mixed oxidation states are key to its instability and reducing properties.
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Sulfuric Acid Formation

[ H20 (Water)

[ SOs (Sulfur Trioxide)

H2SOa4 (Sulfuric Acid)

Disulfurous Acid Equilibrium

[ H20 (Water) j\
H2S20s (Disulfurous Acid)
Equilibrium

o

[ 2S0:2 (Sulfur Dioxide)

Comparative Reactivity

Disulfurous Acid Sulfuric Acid

[ Reducing Agent j ( Preservative (Antioxidant) j ( Strong Oxidizing Agent j ( Powerful Dehydrating Agent j ( Strong Acid Catalyst j
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Prepare Acid Solution
of Known Concentration
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Record pH After
Each Addition
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Plot pH vs. Volume of NaOH

i

Identify Equivalence Point(s)

:

Determine pH at
Half-Equivalence Point(s) = pKa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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